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  4. Dihydro Indocyanine Green Sodium Salt 90per cent
Dihydro Indocyanine Green Sodium Salt 90per cent Dihydro Indocyanine Green Sodium Salt 90per cent
Brand Name: Vulcanchem
CAS No.: 1132970-51-4
VCID: VC0139694
InChI: InChI=1S/C43H52N2O6S2.2Na/c1-42(2)38(44(28-14-16-30-52(46,47)48)36-26-24-32-18-10-12-20-34(32)40(36)42)22-8-6-5-7-9-23-39-43(3,4)41-35-21-13-11-19-33(35)25-27-37(41)45(39)29-15-17-31-53(49,50)51;;/h6,8-13,18-27,39H,5,7,14-17,28-31H2,1-4H3,(H,46,47,48)(H,49,50,51);;/q;2*+1/p-2/b8-6+,23-9+,38-22+;;
SMILES: CC1(C(N(C2=C1C3=CC=CC=C3C=C2)CCCCS(=O)(=O)[O-])C=CCCC=CC=C4C(C5=C(N4CCCCS(=O)(=O)[O-])C=CC6=CC=CC=C65)(C)C)C.[Na+].[Na+]
Molecular Formula: C43H50N2Na2O6S2
Molecular Weight: 800.981

Dihydro Indocyanine Green Sodium Salt 90per cent

CAS No.: 1132970-51-4

Reference Standards

VCID: VC0139694

Molecular Formula: C43H50N2Na2O6S2

Molecular Weight: 800.981

Dihydro Indocyanine Green Sodium Salt 90per cent - 1132970-51-4

CAS No. 1132970-51-4
Product Name Dihydro Indocyanine Green Sodium Salt 90per cent
Molecular Formula C43H50N2Na2O6S2
Molecular Weight 800.981
IUPAC Name disodium;4-[2-[(1E,5E,7E)-7-[1,1-dimethyl-3-(4-sulfonatobutyl)benzo[e]indol-2-ylidene]hepta-1,5-dienyl]-1,1-dimethyl-2H-benzo[e]indol-3-yl]butane-1-sulfonate
Standard InChI InChI=1S/C43H52N2O6S2.2Na/c1-42(2)38(44(28-14-16-30-52(46,47)48)36-26-24-32-18-10-12-20-34(32)40(36)42)22-8-6-5-7-9-23-39-43(3,4)41-35-21-13-11-19-33(35)25-27-37(41)45(39)29-15-17-31-53(49,50)51;;/h6,8-13,18-27,39H,5,7,14-17,28-31H2,1-4H3,(H,46,47,48)(H,49,50,51);;/q;2*+1/p-2/b8-6+,23-9+,38-22+;;
Standard InChIKey CBMKDVKRPRLGDW-GFKHGPOOSA-L
SMILES CC1(C(N(C2=C1C3=CC=CC=C3C=C2)CCCCS(=O)(=O)[O-])C=CCCC=CC=C4C(C5=C(N4CCCCS(=O)(=O)[O-])C=CC6=CC=CC=C65)(C)C)C.[Na+].[Na+]
Synonyms 2-[7-[2,3-Dihydro-1,1-dimethyl-3-(4-sulfobutyl)-1H-benz[e]indol-2-yl]-2,4,6-heptatrien-1-ylidene]-1,2-dihydro-1,1-dimethyl-3H-benz[e]indole-3-butanesulfonic Acid Sodium Salt;
PubChem Compound 71316161
Last Modified Nov 11 2021
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